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Compound of Interest

Compound Name: 1-Indanol

Cat. No.: B7721596

Hazard Identification and Classification

1-Indanol is classified as a hazardous chemical according to the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS).[1][3][4] The primary hazards are
summarized in the table below.

Table 1: GHS Hazard Classification for 1-Indanol

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 N

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

Source:[1][3][4][51[6][7]

The following diagram illustrates the logical process for GHS hazard classification based on
toxicological data.
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Toxicological Data Inputs
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Caption: GHS Hazard Classification Workflow for 1-Indanol.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-indanol is essential for its safe
handling and storage.

Table 2: Physical and Chemical Properties of 1-Indanol
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Property Value
Molecular Formula CoH100
Molecular Weight 134.18 g/mol
Appearance Light yellow to white crystalline solid/powder
Odor Odorless
Melting Point 50 - 54 °C (122 - 129.2 °F)
- _ 260 °C (500 °F) @ 16 mmHg; 128 °C (262.4 °F)
Boiling Point
@ 12 mmHg
Flash Point > 145 °C (> 293 °F)
Autoignition Temperature 460 °C (860 °F)
N Soluble in water (10 g/L at 20°C), ethanol, and
Solubility
benzene.
pH 7 (10 g/L aqueous solution)

Source:[1][2][3][5]8I9[10]

Safe Handling and Personal Protective Equipment
(PPE)

To minimize exposure and ensure safety, the following handling procedures and personal
protective equipment are mandatory.

Engineering Controls

o Work in a well-ventilated area.[5][11] Use only outdoors or in a well-ventilated area.[1][5]

 Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[11]

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3][11]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[3][5]

» Respiratory Protection: For operations where dust may be generated, a dust mask (type
N95, US) or equivalent is recommended.[6][9] In case of insufficient ventilation, wear suitable
respiratory equipment.

General Hygiene Practices

e Avoid contact with skin and eyes.[3][12] Do not breathe dust.[3][5][12]
e Wash hands thoroughly after handling.[1][3][5]

e Do not eat, drink, or smoke when using this product.[1][5]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

Table 3: First Aid Procedures for 1-Indanol Exposure
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Exposure Route First Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[3][5]
Get medical attention.[3][5]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes
and shoes.[3][5] Get medical attention.[3][5]

Remove to fresh air.[3][5] If not breathing, give

Inhalation artificial respiration.[3][5] Get medical attention.

[3]05]

Clean mouth with water and drink 2-4 cupfuls of
Ingestion milk or water.[3][5][11] Call a poison center or

doctor/physician if you feel unwell.[1][5][7][12]

Source:[1][3][51[71[11][12][13]

Fire and Explosion Hazard Data

Flash Point: > 145 °C (> 293 °F)[3][5]

Autoignition Temperature: 460 °C (860 °F)[3]

Suitable Extinguishing Media: Water spray, carbon dioxide (COz2), dry chemical, or chemical
foam.[3][5][12]

Unsuitable Extinguishing Media: No information available.[3][5]

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (COz2).[3][12]

Firefighting Precautions: As in any fire, wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[3][5]
[12]

Accidental Release Measures
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In the event of a spill, follow these procedures to mitigate the hazard.

e Personal Precautions: Ensure adequate ventilation.[3][5][12] Use personal protective
equipment as required.[3][12]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[5]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[3][5][12]

The following diagram outlines a logical workflow for responding to a 1-indanol spill.
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Caption: Logical Workflow for 1-Indanol Spill Response.
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Storage and Disposal

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5][12]
e Incompatible Materials: Strong oxidizing agents.[3][12]

» Disposal: Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[3][12] Disposal must be in accordance with local, regional,
and national hazardous waste regulations.[3][5][12]

Experimental Protocols for Toxicological
Assessment

The hazard classifications for 1-indanol are determined through standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 423:
Acute Toxic Class Method)

e Principle: This method uses a stepwise procedure with a small number of animals per step.
The outcome of each step determines the next step, allowing for classification of the
substance's toxicity.[10][14][15]

e Methodology:
o Animal Selection: Healthy, young adult rats are typically used.[13]

o Dosing: A single dose of 1-indanol is administered orally via gavage. The starting dose is
selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

o Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.[16] Body weight is recorded weekly.

o Endpoint: The number of animals that die within a defined period is used to classify the
substance into a GHS category. For Category 4 ("Harmful if swallowed"), the LDso is
estimated to be between 300 and 2000 mg/kg.
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Acute Dermal Irritation (Based on OECD Guideline 404)

e Principle: This test evaluates the potential of a substance to cause skin irritation by applying
it to the skin of an animal, typically an albino rabbit.[2][5][7][9][17]

o Methodology:

o Application: A 0.5 g sample of 1-indanol is applied to a small area of shaved skin (approx.
6 cm?) and covered with a gauze patch.[2]

o Exposure: The patch is left in place for 4 hours.[2]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling)
at 60 minutes, and then at 24, 48, and 72 hours after patch removal.[5] Observations may
continue for up to 14 days to assess reversibility.[2][5]

o Scoring: The severity of the skin reactions is scored. A substance is classified as a
Category 2 irritant if it produces reversible inflammatory changes.

Acute Eye Irritation (Based on OECD Guideline 405)

e Principle: This test assesses the potential of a substance to cause eye irritation or damage
when instilled into the eye of an animal, usually an albino rabbit.[3][6][8][18][19]

» Methodology:

o Application: A single dose (e.g., 0.1 mL of a liquid or 0.1 g of a solid) of 1-indanol is
placed into the conjunctival sac of one eye.[3][18] The other eye serves as a control.[3][8]
[18]

o Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application.[6][19]

o Scoring: The degree of eye irritation is scored based on the observed effects. A substance
is classified as a Category 2 irritant if it produces reversible eye irritation.

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) for 1-indanol before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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